BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Nitropentane
(CAS: 4609-89-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Nitropentane, a secondary
nitroalkane with significant applications in organic synthesis and potential implications in
toxicological studies. This document consolidates key data on its physicochemical properties,
detailed experimental protocols for its synthesis and characteristic reactions, and an
exploration of its biological interactions, particularly its role in inducing DNA damage and the
subsequent cellular repair mechanisms. The information is presented to support researchers
and professionals in the fields of chemistry and drug development in understanding and
utilizing this compound.

Chemical and Physical Properties

2-Nitropentane (CsH11NOz2) is a nitroalkane isomer with the nitro group located on the second
carbon of the pentane chain.[1] This structural feature classifies it as a secondary nitroalkane,
which imparts distinct reactivity compared to its primary and tertiary counterparts.[2] A summary
of its key physical and chemical properties is presented in Table 1.
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Property Value Source
Molecular Formula CsH11NO:2 [3]
Molecular Weight 117.15 g/mol [2][4]
CAS Number 4609-89-6 [2][3]
Boiling Point 149 °C at 760 mmHg [2][5]
Density 0.943 g/cm? [2][5]
Refractive Index 1.416 [2]
Flash Point 46.1 °C [2][5]
Water Solubility Poor [1]
Melting Point 24.33 °C (estimate) [5]

Synthesis of 2-Nitropentane

Two common methods for the synthesis of 2-Nitropentane are the nucleophilic substitution of
2-bromopentane and the oxidation of 2-pentanone oxime.

From 2-Bromopentane via Nucleophilic Substitution

This method involves the reaction of 2-bromopentane with a nitrite salt, typically silver nitrite
(AgNO2), in an Sn2 reaction. The use of silver nitrite is preferred as it minimizes the formation
of the isomeric alkyl nitrite side-product.[2]

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2-bromopentane (1 mole equivalent) to a solution of silver nitrite (1.2 mole
equivalents) in anhydrous diethyl ether.

» Reaction Conditions: The reaction mixture is stirred vigorously and heated to a gentle reflux
for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).
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o Workup: After the reaction is complete, the mixture is cooled to room temperature, and the
precipitated silver bromide is removed by filtration.

 Purification: The filtrate is washed sequentially with a saturated aqueous solution of sodium
bicarbonate and brine. The organic layer is then dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product is purified by
fractional distillation to yield pure 2-Nitropentane.

From 2-Pentanone Oxime via Oxidation

This method involves the oxidation of 2-pentanone oxime using an oxidizing agent such as
hydrogen peroxide.

Experimental Protocol:

e Reaction Setup: To a solution of 2-pentanone oxime (1 mole equivalent) in a suitable solvent
such as acetic acid, slowly add hydrogen peroxide (30% aqueous solution, 2-3 mole
equivalents) while maintaining the temperature below 40°C with an ice bath.

e Reaction Conditions: After the addition is complete, the reaction mixture is stirred at room
temperature for 12-24 hours.

o Workup: The reaction mixture is then poured into ice-water and extracted with diethyl ether.

 Purification: The combined organic extracts are washed with a saturated aqueous solution of
sodium bicarbonate until the effervescence ceases, followed by a wash with brine. The
organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.
The resulting crude 2-Nitropentane can be purified by vacuum distillation.

Key Reactions of 2-Nitropentane
The Nef Reaction

The Nef reaction is a characteristic transformation of primary and secondary nitroalkanes into
their corresponding carbonyl compounds.[6] For 2-Nitropentane, this reaction yields 2-
pentanone. The reaction proceeds via the formation of a nitronate salt, which is then
hydrolyzed under acidic conditions.[6]
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Experimental Protocol:

e Nitronate Salt Formation: 2-Nitropentane (1 mole equivalent) is dissolved in a solution of
sodium ethoxide in ethanol (1.1 mole equivalents) and stirred at room temperature for 1 hour
to form the sodium nitronate salt.

o Hydrolysis: The solution of the nitronate salt is then added slowly to a cold (0°C) aqueous
solution of a strong acid, such as 4M sulfuric acid, with vigorous stirring.

o Workup: The reaction mixture is stirred for an additional hour at room temperature, after
which it is extracted with diethyl ether.

 Purification: The ether extracts are combined, washed with a saturated aqueous solution of
sodium bicarbonate and brine, dried over anhydrous magnesium sulfate, and the solvent is
removed by distillation. The resulting 2-pentanone can be further purified by distillation.

Biological Activity and Toxicological Profile

Secondary nitroalkanes, including 2-Nitropentane, have been shown to exhibit genotoxic
effects. Studies have indicated that these compounds can induce DNA damage, leading to the
activation of cellular repair mechanisms. The carcinogenicity of some secondary nitroalkanes
has been linked to their ability to act as alkylating agents, either directly or through their
metabolic activation.

Mechanism of DNA Damage and the Base Excision
Repair Pathway

The genotoxicity of secondary nitroalkanes is thought to arise from their metabolic activation to
reactive electrophilic species that can alkylate DNA bases. This results in the formation of DNA
adducts, which if not repaired, can lead to mutations and potentially cancer. The primary

cellular defense against such small base lesions is the Base Excision Repair (BER) pathway.[7]

The BER pathway involves a series of enzymatic steps to identify and remove the damaged
base, followed by the insertion of the correct base and ligation of the DNA strand.[7]
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Figure 1: Simplified Base Excision Repair (BER) Pathway for Alkylation Damage

Applications in Drug Development and Research

While direct applications of 2-Nitropentane in drug development are not widely documented,
its utility as a synthetic intermediate is significant. The nitro group can be readily transformed
into other functional groups, such as amines and carbonyls, which are prevalent in
pharmacologically active molecules.[2] The Henry (nitroaldol) reaction, for instance, allows for
carbon-carbon bond formation and the introduction of a -nitro alcohol moiety, a versatile
precursor for various functionalities.

Furthermore, understanding the toxicological profile of 2-Nitropentane and related secondary
nitroalkanes is crucial in the safety assessment of drug candidates and other xenobiotics that
may contain or be metabolized to similar structures.

Conclusion

2-Nitropentane is a valuable secondary nitroalkane with well-defined synthetic utility. Its
chemical properties and reactivity, particularly the Nef and Henry reactions, make it a useful
building block in organic synthesis. From a toxicological perspective, its potential to induce
DNA damage highlights the importance of understanding the cellular response to such
compounds. This guide provides a foundational resource for researchers and professionals
working with 2-Nitropentane, enabling its safe and effective use in the laboratory and providing
context for its potential biological implications. Further research into the specific metabolic
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pathways and the full toxicological profile of 2-Nitropentane is warranted to fully elucidate its
role in chemical and biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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